Cas no 2034248-14-9 (RESMWBJRMCSCGM-UHFFFAOYSA-N)

• Product Name: RESMWBJRMCSCGM-UHFFFAOYSA-N
• CAS No: 2034248-14-9
• MF: C₁₆H₂₂FN₃O₄
• MW: 339.36198759079
• CID: 6402152
• PubChem ID: 121017685
• Update Time: 2025-05-03

RESMWBJRMCSCGM-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• RESMWBJRMCSCGM-UHFFFAOYSA-N
• 1-Pyrrolidinebutanoic acid, 3-[(6-ethyl-5-fluoro-4-pyrimidinyl)oxy]-γ-oxo-, ethyl ester
• F6478-3541
• ethyl 4-{3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]pyrrolidin-1-yl}-4-oxobutanoate
• AKOS026690746
• 2034248-14-9
• ethyl 4-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-4-oxobutanoate
• ethyl 4-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]-4-oxobutanoate

• Inchi： 1S/C16H22FN3O4/c1-3-12-15(17)16(19-10-18-12)24-11-7-8-20(9-11)13(21)5-6-14(22)23-4-2/h10-11H,3-9H2,1-2H3
• InChI Key： RESMWBJRMCSCGM-UHFFFAOYSA-N
• SMILES： O(C1CCN(C(=O)CCC(=O)OCC)C1)C1=NC=NC(CC)=C1F

Computed Properties

• Exact Mass: 339.15943435g/mol
• Monoisotopic Mass: 339.15943435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 511.1±50.0 °C(Predicted)
• pka: 2.33±0.26(Predicted)

Additional information on RESMWBJRMCSCGM-UHFFFAOYSA-N

Introduction to Compound with CAS No. 2034248-14-9 and Product Name: RESMWBJRMCSCGM-UHFFFAOYSA-N

The compound identified by the CAS number 2034248-14-9 and the product name RESMWBJRMCSCGM-UHFFFAOYSA-N represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The molecular framework of this compound, characterized by its specific functional groups and stereochemistry, makes it a promising candidate for further investigation in drug discovery and molecular biology.

Recent studies have highlighted the importance of structurally diverse compounds in the development of novel pharmaceuticals. The compound in question, with its complex molecular architecture, exhibits properties that are highly relevant to contemporary research objectives. Specifically, its ability to interact with biological targets at a molecular level has been a focal point for scientists exploring new therapeutic modalities. This interaction is not only critical for understanding its pharmacological effects but also for optimizing its potential as a lead compound in medicinal chemistry.

In the realm of biomedical research, the compound's potential applications are vast. It has been observed that molecules with similar structural motifs often exhibit significant biological activity. The presence of specific functional groups in 2034248-14-9 suggests that it may possess properties such as enzyme inhibition or receptor binding affinity, which are crucial for therapeutic intervention. These characteristics have prompted researchers to explore its efficacy in preclinical models, particularly in contexts where modulating biological pathways is essential.

One of the most intriguing aspects of this compound is its synthetic feasibility. The development of efficient synthetic routes allows for scalable production, which is a critical factor in transitioning from laboratory research to clinical application. Advances in synthetic methodologies have enabled chemists to modify and optimize the structure of RESMWBJRMCSCGM-UHFFFAOYSA-N, leading to derivatives with enhanced pharmacological profiles. Such modifications are often guided by computational modeling and high-throughput screening techniques, which help identify promising candidates for further development.

The compound's potential extends beyond traditional pharmaceutical applications. It has shown promise in the field of chemical biology, where it can serve as a tool for studying complex biological systems. By interacting with specific targets, it can provide insights into disease mechanisms and help identify new therapeutic strategies. Additionally, its use as an intermediate in synthetic chemistry highlights its versatility and utility in constructing more complex molecules.

From an industrial perspective, the production and application of 2034248-14-9 contribute to the broader goals of sustainable chemistry. Efforts to minimize waste and optimize reaction conditions align with global initiatives aimed at reducing environmental impact. The development of greener synthetic routes not only enhances efficiency but also supports the principles of green chemistry, which prioritize sustainability and safety.

As research continues to evolve, the compound's role in interdisciplinary studies becomes increasingly prominent. Its integration into various fields such as materials science, nanotechnology, and bioinformatics opens up new avenues for innovation. By leveraging its unique properties, scientists can develop novel materials and technologies that address complex challenges across multiple domains.

The future prospects of RESMWBJRMCSCGM-UHFFFAOYSA-N are further bolstered by ongoing collaborations between academic institutions and industry partners. These partnerships facilitate the exchange of knowledge and resources, accelerating the pace of discovery and development. The collective efforts of researchers worldwide ensure that compounds like 2034248-14-9 will continue to play a pivotal role in advancing scientific understanding and therapeutic interventions.

In conclusion, the compound identified by CAS number 2034248-14-9 and product name RESMWBJRMCSCGM-UHFFFAOYSA-N represents a significant contribution to chemical and biomedical research. Its unique structural features, potential applications, and synthetic advantages make it a valuable asset in the pursuit of novel therapeutics and scientific discovery. As research progresses, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine and chemistry.